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sulfonamide

cat. No.: B1356517

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a heterocyclic organic compound featuring a
pyrazole ring functionalized with a sulfonamide group. This molecule serves as a valuable
building block in medicinal chemistry and drug discovery.[1] The pyrazole scaffold is a
"privileged structure,” frequently found in biologically active compounds, while the sulfonamide
group is a well-established pharmacophore known for a wide range of therapeutic applications.
[1] This guide provides a comprehensive overview of the available technical data and synthetic
methodologies for 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.

Chemical and Physical Properties

1,3-Dimethyl-1H-pyrazole-4-sulfonamide is a solid at room temperature and is expected to
be soluble in polar organic solvents.[2] The following tables summarize its key identifiers and
computed physicochemical properties.

Table 1: Compound ldentifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1356517?utm_src=pdf-interest
https://www.benchchem.com/product/b1356517?utm_src=pdf-body
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517?utm_src=pdf-body
https://www.benchchem.com/product/b1356517?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/acsomega.2c07539
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 88398-53-2[1][3]

PubChem CID 13342783[3]

Molecular Formula CsHoN302S[3]

Molecular Weight 175.21 g/mol [1][3]

InChl Key FQQRVLUHFKWHRT-UHFFFAOYSA-N[1][3]
IUPAC Name 1,3-dimethylpyrazole-4-sulfonamide[3]

Table 2: Computed Physicochemical Properties

Property Value Source
XLogP3 -0.8 PubChem|[3]
Topological Polar Surface Area  86.4 A2 PubChem][3]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 4 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 175.04154771 Da PubChem|[3]
Monoisotopic Mass 175.04154771 Da PubChem|[3]

Spectroscopic Data

While specific, experimentally determined spectra for 1,3-Dimethyl-1H-pyrazole-4-
sulfonamide are not readily available in the public domain, the expected spectral
characteristics can be inferred from the analysis of closely related analogues.[2][4]

Table 3: Predicted Spectroscopic Features
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Expected Chemical Shift /

Technique Functional Group

Wavenumber
1H NMR N-CHs ~3.7 ppm (singlet)[1]
C-CHs ~2.4 ppm (singlet)[1]
Pyrazole Ring-H Singlet[1]
SO2NH:2 Broad singlet[1]

. Aromatic/Heteroaromatic

13C NMR Pyrazole Ring Carbons )

region
N-CHs Carbon Aliphatic region
C-CHs Carbon Aliphatic region
FT-IR Sulfonamide (N-H stretch) ~3300-3500 cm~1[1]

Pyrazole Ring (C=N, C=C

~1500-1600 cm~1[1]
stretch)

Two bands for asymmetric and
Sulfonyl (S=0 stretch) ) i
symmetric stretching[1]

Experimental Protocols: Synthesis

The synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide is typically achieved through a
two-step process: sulfonylation of the pyrazole precursor followed by amination.[1] The
following is a likely experimental protocol adapted from the synthesis of similar pyrazole-4-
sulfonamides.[4]

Step 1: Synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride

» Reaction: 1,3-Dimethyl-1H-pyrazole is reacted with chlorosulfonic acid, followed by treatment
with thionyl chloride.

e Procedure:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517
https://www.benchchem.com/product/b1356517?utm_src=pdf-body
https://www.benchchem.com/product/b1356517
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373183/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o A solution of 1,3-Dimethyl-1H-pyrazole in a suitable solvent (e.g., chloroform) is added
dropwise to a stirred solution of chlorosulfonic acid in the same solvent at 0 °C under a
nitrogen atmosphere.

o The reaction mixture is then heated to 60 °C and stirred for several hours.

o Thionyl chloride is added to the reaction mixture at 60 °C, and stirring is continued for an
additional period.

o The reaction progress is monitored by Thin Layer Chromatography (TLC).

o Upon completion, the reaction is quenched by the addition of cold water.

o The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated
under reduced pressure to yield the crude 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride.

o The crude product can be purified by column chromatography.

Step 2: Synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide

e Reaction: The intermediate 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride is reacted with

ammonia.

e Procedure:

o 1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride is dissolved in a suitable solvent (e.g.,
dichloromethane).

o The solution is treated with an aqueous or gaseous source of ammonia.

o The reaction is stirred at room temperature for several hours, with progress monitored by
TLC.

o After completion, the reaction mixture is washed with water.

o The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated
under reduced pressure to afford the crude 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.
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o The final product can be purified by recrystallization or column chromatography.

Visualizations
Synthetic Workflow

The following diagram illustrates the general two-step synthesis of 1,3-Dimethyl-1H-pyrazole-
4-sulfonamide.
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'
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Click to download full resolution via product page

Synthetic pathway to 1,3-Dimethyl-1H-pyrazole-4-sulfonamide.

Role as a Scaffold in Drug Discovery

1,3-Dimethyl-1H-pyrazole-4-sulfonamide is primarily utilized as a scaffold for the synthesis of
more complex molecules with potential therapeutic applications.[1] The following diagram
illustrates this concept.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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